4-methyl-8-nitro-1,2-dihydrophthalazin-1-one
Overview
Description
4-methyl-8-nitro-1,2-dihydrophthalazin-1-one, commonly referred to as 4-M8N-1,2-DHP, is an organic compound that has been extensively studied in recent years due to its potential applications in a variety of scientific fields. 4-M8N-1,2-DHP is a member of the dihydrophthalazine family, which is a class of compounds characterized by their nitrogen-containing heterocyclic ring structures. 4-M8N-1,2-DHP has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
4-M8N-1,2-DHP has been studied extensively in recent years due to its potential applications in a variety of scientific fields. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties, and has been investigated for its potential use in the treatment of a number of diseases, including cancer, diabetes, and Alzheimer’s disease. 4-M8N-1,2-DHP has also been studied for its potential applications in drug delivery systems, as it has been found to be capable of crossing the blood-brain barrier and targeting specific cells in the body.
Mechanism of Action
The exact mechanism of action of 4-M8N-1,2-DHP is not fully understood. However, it is believed to act by modulating the activity of various enzymes and receptors in the body, such as cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB). It is also believed to possess antioxidant and anti-apoptotic properties, which may contribute to its anti-inflammatory, anti-cancer, and anti-bacterial activities.
Biochemical and Physiological Effects
4-M8N-1,2-DHP has been found to possess a variety of biochemical and physiological effects. In animal studies, it has been found to reduce inflammation and pain associated with arthritis and other inflammatory diseases. In addition, it has been found to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. It has also been found to possess anti-bacterial activity against a variety of bacteria, including E. coli and Staphylococcus aureus.
Advantages and Limitations for Lab Experiments
4-M8N-1,2-DHP has several advantages that make it a useful tool for laboratory experiments. It is relatively easy to synthesize, and is readily available from a variety of chemical suppliers. In addition, it is stable and can be stored for extended periods of time. However, 4-M8N-1,2-DHP is also limited in its application, as it has been found to be toxic at high concentrations, and may cause adverse effects in some individuals.
Future Directions
Given the potential applications of 4-M8N-1,2-DHP, there are a variety of future directions for research. These include further investigation into the mechanism of action and potential therapeutic applications of the compound. In addition, further studies should be conducted to determine the safety and efficacy of 4-M8N-1,2-DHP in humans. Finally, further research should be conducted to identify potential drug delivery systems and methods of synthesizing 4-M8N-1,2-DHP in large quantities.
Synthesis Methods
4-M8N-1,2-DHP can be synthesized from various starting materials, including 4-methyl-2-nitrobenzaldehyde, 4-methyl-1-nitrobenzaldehyde, and 4-methyl-8-nitrobenzoic acid. The most commonly used synthetic method involves the condensation of the starting material with a suitable amine, such as piperidine, in the presence of a base, such as potassium carbonate, to form the desired dihydrophthalazine ring structure. The reaction is typically performed in an organic solvent, such as acetone or ethanol. The reaction is usually complete within a few hours and the product can be isolated by filtration or recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methyl-8-nitro-1,2-dihydrophthalazin-1-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final conversion to the target compound.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "methylamine", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "chloroacetyl chloride" ], "Reaction": [ "Step 1: Condensation of 2-nitrobenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 2-nitrochalcone", "Step 2: Reduction of 2-nitrochalcone with methylamine in the presence of sulfuric acid to form 2-amino-4-methyl-5-nitrophenol", "Step 3: Diazotization of 2-amino-4-methyl-5-nitrophenol with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 4: Coupling of diazonium salt with acetic anhydride to form 4-acetoxy-2-methyl-5-nitrophenyl diazonium salt", "Step 5: Treatment of 4-acetoxy-2-methyl-5-nitrophenyl diazonium salt with sodium hydroxide to form 4-hydroxy-2-methyl-5-nitrophenyl acetate", "Step 6: Conversion of 4-hydroxy-2-methyl-5-nitrophenyl acetate to 4-hydroxy-2-methyl-5-nitrophenyl acetic acid by hydrolysis with sodium bicarbonate", "Step 7: Cyclization of 4-hydroxy-2-methyl-5-nitrophenyl acetic acid with chloroacetyl chloride in the presence of acetic acid to form 4-methyl-8-nitro-1,2-dihydrophthalazin-1-one" ] } | |
CAS RN |
16676-79-2 |
Product Name |
4-methyl-8-nitro-1,2-dihydrophthalazin-1-one |
Molecular Formula |
C9H7N3O3 |
Molecular Weight |
205.2 |
Purity |
95 |
Origin of Product |
United States |
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